Cas no 550363-85-4 (2-fluoro-5-formyl-benzoic acid)

• Product Name: 2-fluoro-5-formyl-benzoic acid
• CAS No: 550363-85-4
• MF: C₈H₅FO₃
• MW: 168.121906042099
• MDL: MFCD04972875
• CID: 821108
• PubChem ID: 18525946
• Update Time: 2025-10-20

2-fluoro-5-formyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-formylbenzoic acid
• 2-FLUORO-5-FORMYLBENZOIC ACID 95
• 2-fluoranyl-5-methanoyl-benzoic acid
• 2-fluoro-5-formyl-benzoic acid
• AG-F-92114
• ANW-47872
• CTK5A2935
• fluoroformylbenzoicacid
• SBB052706
• 2-fluoro-5-formyl benzoic acid
• XZUFXXPSLGVLFC-UHFFFAOYSA-N
• Benzoic acid, 2-fluoro-5-formyl-
• RP10419
• EN002322
• AM804035
• 2-fluoro-5-formylbenzoic acid, AldrichCPR
• ST2416901
• AB0025
• AC-9350
• J-509439
• GEO-03744
• 550363-85-4
• EN300-262272
• 2-Fluoro-5-formylbenzoicacid
• SY122886
• DTXSID60594692
• CS-M3441
• AKOS005145569
• Z1201623086
• 8Q5BHW29NP
• MFCD04972875
• DB-071935
• SCHEMBL1715824
• CF-0744

• MDL： MFCD04972875
• Inchi： 1S/C8H5FO3/c9-7-2-1-5(4-10)3-6(7)8(11)12/h1-4H,(H,11,12)
• InChI Key： XZUFXXPSLGVLFC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C=C1C(=O)O

Computed Properties

• Exact Mass: 168.02225
• Monoisotopic Mass: 168.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.426±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 174.5-178.5
• Boiling Point: 330.902°C at 760 mmHg
• Flash Point: 153.924°C
• Refractive Index: 1.593
• Solubility: Very slightly soluble (0.96 g/l) (25 º C),
• PSA: 54.37
• LogP: 1.33640

2-fluoro-5-formyl-benzoic acid Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Risk Phrases：36/37/38
• HazardClass：IRRITANT

Additional information on 2-fluoro-5-formyl-benzoic acid

Latest Research on 2-Fluoro-5-formyl-benzoic Acid (CAS: 550363-85-4) in Chemical Biology and Pharmaceutical Applications

2-Fluoro-5-formyl-benzoic acid (CAS: 550363-85-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in medicinal chemistry, where it serves as a versatile building block for the construction of complex molecules. This research brief consolidates the latest findings on the applications, synthetic methodologies, and biological relevance of this compound, providing a comprehensive overview for professionals in the field.

A recent study published in the Journal of Medicinal Chemistry explored the use of 2-fluoro-5-formyl-benzoic acid as a precursor in the synthesis of novel kinase inhibitors. The research team demonstrated that the formyl group at the 5-position and the fluorine atom at the 2-position play critical roles in enhancing the binding affinity of the resulting inhibitors to their target proteins. The study utilized a combination of computational modeling and experimental validation to optimize the synthetic pathway, achieving a high yield of the desired products with improved pharmacological properties.

In another significant development, researchers from the University of Cambridge reported the application of 2-fluoro-5-formyl-benzoic acid in the development of fluorescent probes for bioimaging. The compound's unique electronic properties, conferred by the fluorine and formyl substituents, make it an excellent candidate for the design of probes that can selectively bind to specific cellular targets. The study, published in ACS Chemical Biology, showcased the probe's ability to visualize enzyme activity in real-time, offering new insights into cellular processes.

Further advancements in synthetic chemistry have also been reported, with a focus on improving the scalability and sustainability of the production process for 2-fluoro-5-formyl-benzoic acid. A team from MIT developed a novel catalytic system that reduces the reliance on hazardous reagents and minimizes waste generation. Their findings, published in Green Chemistry, highlight the potential for greener synthetic routes that maintain high efficiency and yield.

The biological relevance of 2-fluoro-5-formyl-benzoic acid extends beyond its synthetic utility. Recent studies have investigated its role as a modulator of enzymatic activity, particularly in the context of inflammatory diseases. A paper in Biochemical Pharmacology detailed how derivatives of this compound can inhibit key enzymes involved in the inflammatory response, suggesting potential therapeutic applications for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 2-fluoro-5-formyl-benzoic acid (CAS: 550363-85-4) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its unique electronic and biological properties, makes it a valuable tool for drug discovery and development. Ongoing research is expected to further expand its applications, particularly in the design of targeted therapies and diagnostic tools.